Cas no 776238-71-2 (1H-Imidazole,5-[(3-chloropropoxy)methyl]-)
776238-71-2 structure
Product Name:1H-Imidazole,5-[(3-chloropropoxy)methyl]-
CAS No:776238-71-2
MF:C7H11ClN2O
MW:174.628040552139
CID:552754
PubChem ID:20557762
Update Time:2025-04-19
1H-Imidazole,5-[(3-chloropropoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,5-[(3-chloropropoxy)methyl]-
- 1H-Imidazole,4-[(3-chloropropoxy)methyl]- (9CI)
- 4-((3-Chloropropoxy)methyl)-1H-imidazole
- SCHEMBL11360202
- 776238-71-2
-
- Inchi: 1S/C7H11ClN2O/c8-2-1-3-11-5-7-4-9-6-10-7/h4,6H,1-3,5H2,(H,9,10)
- InChI Key: ZLBJQLAFROIERK-UHFFFAOYSA-N
- SMILES: ClCCCOCC1=CN=CN1
Computed Properties
- Exact Mass: 174.056
- Monoisotopic Mass: 174.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.9A^2
- XLogP3: 0.7
1H-Imidazole,5-[(3-chloropropoxy)methyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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